N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide

• IUPAC Name: N-[1-[(4-hydroxyphenyl)methyl]cyclohexyl]propanamide
• InChI: InChI=1S/C16H23NO2/c1-2-15(19)17-16(10-4-3-5-11-16)12-13-6-8-14(18)9-7-13/h6-9,18H,2-5,10-12H2,1H3,(H,17,19)
• InChI Key: SZQUTNSHSRAGJB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1(CCCCC1)CC2=CC=C(C=C2)O
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide, also known as CPPHA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CPPHA is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes in the central nervous system.

Mechanism of Action

N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the brain. Activation of mGluR5 leads to the activation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, which results in the release of intracellular calcium and the activation of protein kinase C (PKC).
Biochemical and Physiological Effects:
N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide has been shown to modulate various biochemical and physiological processes in the brain, including the regulation of synaptic plasticity, learning, and memory. It has also been shown to reduce anxiety-like behavior and improve cognitive function in preclinical models.

Advantages and Limitations for Lab Experiments

N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide has several advantages for laboratory experiments, including its selectivity for mGluR5, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its relatively short half-life and its potential for off-target effects.

Future Directions

There are several potential future directions for research on N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide, including the development of more potent and selective mGluR5 antagonists, the investigation of its therapeutic potential in various neurological and psychiatric disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of new animal models and the use of advanced imaging techniques may provide new insights into the role of mGluR5 in brain function and dysfunction.

Scientific Research Applications

N-[1-(4-hydroxybenzyl)cyclohexyl]propanamide has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia. It has been shown to modulate the activity of mGluR5, which plays a crucial role in the regulation of synaptic plasticity, learning, and memory.